Cas no 54184-81-5 (1H-Pyrazole-4-carboxamide,3-amino-5-methyl-(9CI))
54184-81-5 structure
Product Name:1H-Pyrazole-4-carboxamide,3-amino-5-methyl-(9CI)
CAS No:54184-81-5
MF:C5H8N4O
MW:140.143219947815
CID:1017642
PubChem ID:358965
Update Time:2025-04-20
1H-Pyrazole-4-carboxamide,3-amino-5-methyl-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxamide,3-amino-5-methyl-(9CI)
- 3-amino-5-methyl-1H-Pyrazole-4-carboxamide
- 5-amino-3-methyl-1H-pyrazole-4-carboxamide
- 1H-pyrazole-4-carboxamide, 3-amino-5-methyl-
- AKOS008124612
- Z1262327469
- SCHEMBL1923447
- NSC619158
- DB-071806
- AKOS016906394
- CHEMBL1996982
- EN300-64870
- SCHEMBL20795351
- AKOS005073346
- DTXSID80969141
- NSC-619158
- A7877
- 3-Imino-5-methyl-2,3-dihydro-1H-pyrazole-4-carboximidic acid
- NCI60_005695
- 5-amino-3-methyl-1H-pyrazole-4-carboxylic acid amide
- KUFZNKPEPZZPRQ-UHFFFAOYSA-N
- 54184-81-5
- J-516715
- MFCD02020549
-
- Inchi: 1S/C5H8N4O/c1-2-3(5(7)10)4(6)9-8-2/h1H3,(H2,7,10)(H3,6,8,9)
- InChI Key: KUFZNKPEPZZPRQ-UHFFFAOYSA-N
- SMILES: O=C(C1C(N)=NNC=1C)N
Computed Properties
- Exact Mass: 140.06994
- Monoisotopic Mass: 140.06981089g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 97.8Ų
Experimental Properties
- PSA: 97.79
1H-Pyrazole-4-carboxamide,3-amino-5-methyl-(9CI) Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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